N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-3-carboxamide

• IUPAC Name: N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]furan-3-carboxamide
• InChI: InChI=1S/C17H17N3O2/c1-20-16(7-10-19-20)14-4-2-13(3-5-14)6-9-18-17(21)15-8-11-22-12-15/h2-5,7-8,10-12H,6,9H2,1H3,(H,18,21)
• InChI Key: VWIRESQVEBQXMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C3=COC=C3
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

“N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-3-carboxamide” is a compound that contains a pyrazole ring. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of pyrazole-containing compounds can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. For example, acetylacetone and hydrazine gives 3,5-dimethylpyrazole.

Molecular Structure Analysis

Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral properties. . .

Parasitic Infections

• Indole-based compounds have shown promise against parasitic diseases. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and pyrazole derivatives, have been known to interact with a wide range of targets . These targets often play crucial roles in various biological processes, including metabolism, aging, and immune response .

Mode of Action

It’s suggested that the compound may form strong hydrogen bonds with its target enzymes, such as succinate dehydrogenase (sdh) . This interaction could lead to changes in the enzyme’s activity, thereby influencing the biological processes it’s involved in.

Biochemical Pathways

For instance, some pyrazole derivatives have shown potent antileishmanial and antimalarial activities, suggesting their involvement in the biochemical pathways related to these diseases .

Result of Action

Compounds with similar structures have shown a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .